Cas no 1805939-07-4 (3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine)

• Product Name: 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine
• CAS No: 1805939-07-4
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 4853620
• Update Time: 2025-06-08

3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H8F3N3/c8-5-1-3(7(9)10)6(12)4(2-11)13-5/h1,7H,2,11-12H2
• InChI Key： NSRREFDKVXFBGU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CN)C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9

Additional information on 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine

Introduction to 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1805939-07-4)

3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine, identified by its Chemical Abstracts Service (CAS) number 1805939-07-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its structural complexity and unique functional groups, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine consists of a pyridine core substituted with an amino group at the 3-position, an aminomethyl group at the 2-position, and a difluoromethyl group at the 4-position, along with a fluorine atom at the 6-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can be leveraged to modulate its biological activity. The presence of multiple nitrogen-containing functional groups enhances its potential as a pharmacophore, facilitating interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and oral bioavailability of drug candidates. The fluorine atoms in 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine contribute to these advantageous properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Furthermore, the aminomethyl group provides a site for further chemical modification, allowing for the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine is its potential application in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have shown that fluorinated pyridines can serve as effective scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural features of this compound make it a promising candidate for designing molecules that selectively inhibit aberrant signaling pathways associated with these conditions.

Recent research has also explored the antimicrobial properties of 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine and its derivatives. The combination of amino and fluorinated groups in its structure allows it to interact with bacterial enzymes and DNA gyrase, disrupting essential cellular processes. Preliminary studies have demonstrated that certain analogs exhibit potent activity against multidrug-resistant strains of bacteria, highlighting their potential as novel antibiotics.

The synthesis of 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the amino and aminomethyl groups, followed by electrophilic aromatic substitution to incorporate the difluoromethyl and fluorine atoms. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization of the pyridine ring.

Given its structural complexity and versatile reactivity, 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine represents an exciting opportunity for medicinal chemists to explore new drug discovery avenues. Its unique combination of functional groups offers a rich chemical space for designing molecules with enhanced pharmacological profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.

The growing emphasis on fluorinated compounds in drug design underscores their significance in modern pharmaceutical innovation. The ability of 3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine to serve as a versatile building block underscores its importance in this context. By leveraging its structural features, researchers can develop novel molecules with improved efficacy, selectivity, and pharmacokinetic properties.

In conclusion,3-Amino-2-(aminomethyl)-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1805939-07-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for developing innovative therapeutic agents. As ongoing studies continue to elucidate its applications in drug discovery, this compound is poised to make substantial contributions to the field of medicinal chemistry.